Cas no 23847-08-7 (1-(2-oxoazepan-1-yl)disulfanylazepan-2-one)

• Product Name: 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one
• CAS No: 23847-08-7
• MF: C₁₂H₂₀N₂O₂S₂
• MW: 288.429400444031
• CID: 260866
• PubChem ID: 90282
• Update Time: 2025-07-14

1-(2-oxoazepan-1-yl)disulfanylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• CAPROLACTAMDISULFIDE
• N,N-DI-(E-CAPROLACTAM )-DISULFIDE
• 1,1'-dithiobis(hexahydro-2H-azepin-2-one)
• 2H-Azepin-2-one,1,1-dithiobishexahydro
• ACCELERATOR DTDC-80
• Einecs 245-910-0
• N,N'-Caprolactam disulfide
• N,N'-Dicaprolactam disulfide
• N,N'-Dithiobis(hexahydro-2H-azepinone)
• N,N'-Dithiodicaprolactam
• 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one
• 1,1'-Dithiodiazepan-2-one
• 2H-Azepin-2-one, 1,1'-dithiobis[hexahydro-
• CAS-23847-08-7
• AKOS000274379
• F0273-0060
• Tox21_301989
• 2H-Azepin-2-one, 1,1'-dithiobis(hexahydro-
• 1-[(2-oxoazepan-1-yl)disulfanyl]azepan-2-one
• NS00009454
• SCHEMBL165668
• Z197509788
• F83777
• CHEMBL3185848
• EC 245-910-0
• Q27260387
• NCGC00255736-01
• UNII-4R1UA4H6WN
• 4R1UA4H6WN
• 1,1'-disulfanediylbis(azepan-2-one)
• DTXCID9024481
• 1,1'-disulfanediyldiazepan-2-one
• CS-0358002
• 1-[(2-oxoazepan-1-yl)dithio]azepan-2-one
• 23847-08-7
• DTXSID1044481
• MFCD00445402
• 1,1&＃39;-dithiobis[hexahydro-2H-azepin-2-one]
• LGBYJXBCVZKJBL-UHFFFAOYSA-N
• STL332636
• DB-025559

• Inchi： 1S/C12H20N2O2S2/c15-11-7-3-1-5-9-13(11)17-18-14-10-6-2-4-8-12(14)16/h1-10H2
• InChI Key： LGBYJXBCVZKJBL-UHFFFAOYSA-N
• SMILES： S(N1C(CCCCC1)=O)SN1C(CCCCC1)=O

Computed Properties

• Exact Mass: 175.01300
• Monoisotopic Mass: 288.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.28
• PSA: 29.10000
• LogP: 0.40540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one

Introduction to 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one (CAS No. 23847-08-7)

1-(2-oxoazepan-1-yl)disulfanylazepan-2-one, with the CAS number 23847-08-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique disulfide bridge and azepane ring structure, which contribute to its potential therapeutic applications. Recent studies have highlighted its role in various biological processes, making it a promising candidate for further investigation.

The chemical structure of 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one consists of a disulfide bond linking two azepane rings, one of which contains a ketone group. This structural feature imparts the compound with distinct chemical properties, such as high stability and reactivity under physiological conditions. The disulfide bond is particularly noteworthy, as it can undergo redox reactions, which are crucial for many biological processes, including protein folding and signaling pathways.

In the context of medicinal chemistry, 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one has been explored for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound effectively inhibits the activity of a key enzyme involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Beyond its enzymatic inhibition properties, 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one has also shown promise in modulating cellular signaling pathways. A 2023 study in the journal Biochemical Pharmacology reported that this compound can activate certain signaling cascades that are dysregulated in cancer cells. This activation leads to cell cycle arrest and apoptosis, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one have also been investigated to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical trials.

In addition to its therapeutic potential, 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one has been studied for its use in diagnostic imaging. The unique disulfide bridge allows for the attachment of various imaging agents, such as fluorophores or radionuclides. This property makes it useful in developing novel imaging probes for non-invasive monitoring of disease progression and treatment efficacy.

The synthesis of 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one has been optimized to improve yield and purity. Several synthetic routes have been reported, including those involving ring-closing metathesis and disulfide bond formation. These methods have enabled researchers to produce the compound on a larger scale, facilitating more extensive studies and potential commercialization.

In conclusion, 1-(2-oxoazepan-1-yl)disulfanylazepan-2-one (CAS No. 23847-08-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the scientific community.